Adenosine-5'-triphosphate

• CAS No.: 56-65-5
• Product Name: Adenosine-5'-triphosphate
• Molecular Formula: C10H16N5O13P3
• Molecular Weight: 507.18 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• Standard InChIKey: ZKHQWZAMYRWXGA-KQYNXXCUSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)N
• Appearance: Solid powder
• Melting Point: 176 °C
• Physical Description: Solid
• Description: Adenosine Triphosphate is an adenine nucleotide comprised of three phosphate groups esterified to the sugar moiety, found in all living cells. Adenosine triphosphate is involved in energy production for metabolic processes and RNA synthesis. In addition, this substance acts as a neurotransmitter. In cancer studies, adenosine triphosphate is synthesized to examine its use to decrease weight loss and improve muscle strength.; Adenosine triphosphate, also known as ATP or atriphos, belongs to the class of organic compounds known as purine ribonucleoside triphosphates. These are purine ribobucleotides with a triphosphate group linked to the ribose moiety. Adenosine triphosphate is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenosine triphosphate is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Adenosine triphosphate has been found throughout most human tissues, and has also been detected in multiple biofluids, such as saliva, blood, and cerebrospinal fluid. Adenosine triphosphate can be found anywhere throughout the human cell, such as in peroxisome, nucleus, mitochondria, and cytoplasm. Adenosine triphosphate exists in all eukaryotes, ranging from yeast to humans. In humans, adenosine triphosphate is involved in phosphatidylcholine biosynthesis PC(22:0/18:4(6Z, 9Z, 12Z, 15Z)) pathway, phosphatidylcholine biosynthesis PC(22:2(13Z, 16Z)/18:3(9Z, 12Z, 15Z)) pathway, phosphatidylcholine biosynthesis PC(24:1(15Z)/20:2(11Z, 14Z)) pathway, and phosphatidylethanolamine biosynthesis pe(9D3/13d5) pathway. Adenosine triphosphate is also involved in several metabolic disorders, some of which include the primary hyperoxaluria II, PH2 pathway, the fanconi-bickel syndrome pathway, the 3-methylglutaconic aciduria type III pathway, and the transfer OF acetyl groups into mitochondria pathway. Outside of the human body, adenosine triphosphate can be found in a number of food items such as watermelon, napa cabbage, broad bean, and flaxseed. This makes adenosine triphosphate a potential biomarker for the consumption of these food products. Adenosine triphosphate is a potentially toxic compound.; ATP is an adenosine 5'-phosphate in which the 5'-phosphate is a triphosphate group. It is involved in the transportation of chemical energy during metabolic pathways. It has a role as a nutraceutical, a micronutrient, a fundamental metabolite and a cofactor. It is an adenosine 5'-phosphate and a purine ribonucleoside 5'-triphosphate. It is a conjugate acid of an ATP(3-).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 1000000 mg/L; 1.97 M; 1000.0 mg/mL; 862 mg/mL (magnesium salt)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Adenosine Triphosphate; Adenosine Triphosphate, Calcium Salt; Adenosine Triphosphate, Chromium Ammonium Salt; Adenosine Triphosphate, Chromium Salt; Adenosine Triphosphate, Magnesium Chloride; Adenosine Triphosphate, Magnesium Salt; Adenosine Triphosphate, Manganese Salt; Adenylpyrophosphate; ATP; ATP MgCl2; ATP-MgCl2; Atriphos; CaATP; Chromium Adenosine Triphosphate; Cr(H2O)4 ATP; CrATP; Magnesium Adenosine Triphosphate; Manganese Adenosine Triphosphate; MgATP; MnATP; Striadyne
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• PubChem Compound: 5957
• Last Modified: Nov 11 2021